Cas no 1705952-02-8 (N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide)

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide is a heterocyclic compound featuring a thiophene-linked 1,2,4-oxadiazole core and a pyrazine carboxamide moiety. Its structural complexity enables potential applications in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The presence of both oxadiazole and pyrazine groups contributes to its stability and binding affinity, making it a candidate for pharmaceutical research. The thiophene ring further enhances its electronic properties, which may be advantageous in drug discovery. This compound is suited for exploratory studies in targeted therapeutics due to its well-defined molecular architecture and potential bioactivity.
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide structure
1705952-02-8 structure
Product Name:N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
CAS No:1705952-02-8
MF:C18H13N5O2S
MW:363.393121480942
CID:5367340
Update Time:2025-06-11

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]pyrazine-2-carboxamide
    • N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
    • Inchi: 1S/C18H13N5O2S/c24-18(14-11-19-7-8-20-14)21-13-5-2-1-4-12(13)10-16-22-17(23-25-16)15-6-3-9-26-15/h1-9,11H,10H2,(H,21,24)
    • InChI Key: YNVOHTGYAODIOZ-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=CC=C2CC2ON=C(C3SC=CC=3)N=2)=O)=NC=CN=C1

Computed Properties

  • Exact Mass: 363.079
  • Monoisotopic Mass: 363.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6372-2478-2μmol
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
2μmol
$57.0 2023-09-09
Life Chemicals
F6372-2478-5μmol
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
5μmol
$63.0 2023-09-09
Life Chemicals
F6372-2478-10μmol
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
10μmol
$69.0 2023-09-09
Life Chemicals
F6372-2478-20μmol
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
20μmol
$79.0 2023-09-09
Life Chemicals
F6372-2478-1mg
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
1mg
$54.0 2023-09-09
Life Chemicals
F6372-2478-2mg
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
2mg
$59.0 2023-09-09
Life Chemicals
F6372-2478-3mg
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
3mg
$63.0 2023-09-09
Life Chemicals
F6372-2478-4mg
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
4mg
$66.0 2023-09-09
Life Chemicals
F6372-2478-5mg
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
5mg
$69.0 2023-09-09
Life Chemicals
F6372-2478-10mg
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
1705952-02-8
10mg
$79.0 2023-09-09

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide Related Literature

Additional information on N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide: A Comprehensive Overview

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide (CAS No. 1705952-02-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide is defined by its complex arrangement of functional groups. The core structure consists of a pyrazine ring attached to an amide group, which is further linked to a substituted phenyl ring. The phenyl ring is modified with a methyl group that carries a 1,2,4-oxadiazole moiety, which itself is substituted with a thiophene ring. This intricate structure imparts the compound with unique chemical properties and reactivity profiles.

The synthesis of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide typically involves multiple steps. One common approach starts with the preparation of the 1,2,4-oxadiazole derivative from an appropriate nitrile and hydrazine compound. The resulting oxadiazole is then coupled with a thiophene derivative to form the substituted oxadiazole. This intermediate is further reacted with a substituted phenyl methylamine to introduce the phenyl moiety. Finally, the amide bond is formed by coupling the resulting amine with pyrazine carboxylic acid or its equivalent.

Biological Properties and Mechanisms of Action

N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been reported to modulate cytokine production and reduce oxidative stress in inflammatory conditions.

In cancer research, N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide has demonstrated promising anticancer activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. Furthermore, it has been shown to inhibit cell proliferation by interfering with cell cycle progression and inducing G1/S phase arrest.

Pharmacological Studies and Clinical Potential

The pharmacological profile of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide has been evaluated in both in vitro and in vivo models. In vitro studies have consistently demonstrated its potent activity against a wide range of cancer cell lines, including those resistant to conventional therapies. In vivo studies using animal models have also shown promising results, with the compound exhibiting significant tumor growth inhibition without causing severe side effects.

The clinical potential of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide is currently being explored through preclinical and early-stage clinical trials. These trials aim to assess its safety profile and efficacy in human subjects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses and shows promising antitumor activity in patients with advanced solid tumors.

Conclusion

N-(2-{[3-(thiophen-2-y l)-1 , 4 - o x ad i az o l - 5 - y l ] m e t h y l } p h e n y l ) p y r az i n e - 0 - c ar b ox am i d e (CAS No. 170595 8 ) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through clinical trials to ultimately bring this innovative compound to patients in need.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.